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Compound of Interest

Compound Name:
3-Ethylpyrrolidine-1-

carbothioamide

Cat. No.: B2731763 Get Quote

Technical Guide: 3-Ethylpyrrolidine-1-
carbothioamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethylpyrrolidine-1-
carbothioamide, including its chemical identifiers, a general synthesis protocol, and an

exploration of the biological activities of related pyrrolidine derivatives. Due to the limited

availability of data for this specific compound, information on analogous structures, particularly

its carboxamide counterpart, is included for comparative purposes.

Chemical Identifiers
Direct experimental data and registered identifiers for 3-Ethylpyrrolidine-1-carbothioamide
are not readily available in public chemical databases. Therefore, predicted identifiers are

provided alongside the experimentally determined identifiers for the closely related analog, 3-

Ethylpyrrolidine-1-carboxamide.

Table 1: Predicted Identifiers for 3-Ethylpyrrolidine-1-carbothioamide
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Identifier Value

Molecular Formula C₇H₁₄N₂S

Molecular Weight 158.27 g/mol

Canonical SMILES CCC1CCN(C1)C(=S)N

InChI
InChI=1S/C7H14N2S/c1-2-6-3-4-9(5-

6)7(8)10/h6H,2-5H2,1H3,(H2,8,10)

InChIKey Predicted based on structure

Table 2: Identifiers for 3-Ethylpyrrolidine-1-carboxamide

Identifier Value Source

PubChem CID 90759134 PubChemLite

Molecular Formula C₇H₁₄N₂O PubChemLite

Molecular Weight 142.20 g/mol PubChemLite

Canonical SMILES CCC1CCN(C1)C(=O)N PubChemLite

InChI

InChI=1S/C7H14N2O/c1-2-6-

3-4-9(5-6)7(8)10/h6H,2-

5H2,1H3,(H2,8,10)

PubChemLite

InChIKey
SHGAGIDMRXMZDI-

UHFFFAOYSA-N
PubChemLite

Experimental Protocols: General Synthesis of
Pyrrolidine-1-carbothioamides
A specific experimental protocol for the synthesis of 3-Ethylpyrrolidine-1-carbothioamide is

not documented in readily accessible literature. However, a general and widely used method

for the synthesis of N-substituted thioureas involves the reaction of a primary or secondary

amine with an isothiocyanate. The following protocol is a generalized procedure based on

established chemical principles for the synthesis of similar compounds.
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General Synthesis of N-Substituted Pyrrolidine-1-carbothioamides

This protocol describes the reaction of a pyrrolidine derivative with an isothiocyanate to form

the corresponding pyrrolidine-1-carbothioamide.

Materials:

Substituted Pyrrolidine (e.g., 3-Ethylpyrrolidine)

Isothiocyanate (e.g., Trimethylsilyl isothiocyanate for an unsubstituted carbothioamide, or an

alkyl/aryl isothiocyanate for a substituted derivative)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), or Acetonitrile)

Inert gas atmosphere (e.g., Nitrogen or Argon)

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar,

dissolve the substituted pyrrolidine (1.0 equivalent) in the chosen anhydrous solvent under

an inert atmosphere.

Addition of Isothiocyanate: To the stirred solution, add the isothiocyanate (1.0-1.2

equivalents) dropwise at room temperature. For highly reactive isothiocyanates, the reaction

may be cooled to 0 °C.

Reaction Monitoring: The reaction progress can be monitored by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the

starting material is consumed. Reaction times can vary from a few hours to overnight

depending on the reactivity of the substrates.

Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure to

remove the solvent. The resulting crude product can be purified by column chromatography

on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in

hexanes) to yield the pure pyrrolidine-1-carbothioamide.
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Characterization: The structure and purity of the final product should be confirmed by

analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Biological Activities of Pyrrolidine Carbothioamide
and Carboxamide Derivatives
While specific biological data for 3-Ethylpyrrolidine-1-carbothioamide is not available, the

broader class of pyrrolidine derivatives, including those with carbothioamide and carboxamide

moieties, has been extensively studied and shown to exhibit a wide range of pharmacological

activities.[1][2][3][4] The pyrrolidine scaffold is a key structural component in many natural

products and FDA-approved drugs.[3]

Table 3: Reported Biological Activities of Pyrrolidine Derivatives

Biological Activity Description

Antimicrobial

Pyrrolidine derivatives have demonstrated

activity against both Gram-positive and Gram-

negative bacteria.[5] The morpholine and

pyrrolidine derivatives of N-(1-

adamantyl)carbothioamide showed high activity

against Gram-positive bacteria.[5]

Anticancer

Certain pyrrolidine-containing compounds have

been identified as antagonists of the CXCR4

receptor, which is involved in cancer metastasis.

[4]

Anti-inflammatory

Some pyrrolidine derivatives have been

synthesized and evaluated for their anti-

inflammatory effects.[6]

Anticonvulsant

The pyrrolidine-2,5-dione scaffold has been

identified as a valuable component in the

development of anticonvulsant agents.[3]

Enzyme Inhibition

Pyrrolidine carboxamides have been developed

as potent inhibitors of the 11β-HSD1 enzyme, a

target for metabolic syndrome.
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The diverse biological activities of these compounds make the pyrrolidine scaffold a versatile

platform for the design and development of novel therapeutic agents.[1][2][3][4]
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Caption: General reaction scheme for the synthesis of 3-Ethylpyrrolidine-1-carbothioamide.

Potential Biological Relevance Workflow
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Caption: Workflow for the discovery of bioactive pyrrolidine-1-carbothioamide derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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